Cas no 503417-39-8 (1-(1-Naphthyl)cyclopropanamine)

• Product Name: 1-(1-Naphthyl)cyclopropanamine
• CAS No: 503417-39-8
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• MDL: MFCD08234386
• CID: 933579
• PubChem ID: 12982596
• Update Time: 2025-07-21

1-(1-Naphthyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1-(naphthalen-1-yl)cyclopropanamine
• 1-naphthalen-1-ylcyclopropan-1-amine
• Cyclopropanamine,1-(1-naphthalenyl)
• 1-Naphthalen-1-yl-cyclopropylamine
• SCHEMBL25155197
• SB37376
• A914051
• SY223947
• EN300-1846716
• AKOS012009431
• 1-(1-Naphthyl)cyclopropanamine
• MFCD08234386
• AC6248
• 1-Naphthalen-1-ylcyclopropylamine
• CS-0270326
• DTXSID70514346
• 1-(naphthalen-1-yl)cyclopropan-1-amine
• 503417-39-8

• MDL： MFCD08234386
• Inchi： 1S/C13H13N/c14-13(8-9-13)12-7-3-5-10-4-1-2-6-11(10)12/h1-7H,8-9,14H2
• InChI Key： ZBHKDZNJLCDLEC-UHFFFAOYSA-N
• SMILES： NC1(C2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 183.10500
• Monoisotopic Mass: 183.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 327°C at 760 mmHg
• Flash Point: 163.9°C
• Refractive Index: 1.68
• PSA: 26.02000
• LogP: 3.48790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(1-Naphthyl)cyclopropanamine

Professional Introduction to 1-(1-Naphthyl)cyclopropanamine (CAS No. 503417-39-8)

1-(1-Naphthyl)cyclopropanamine, a compound with the chemical identifier CAS No. 503417-39-8, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework comprising a naphthyl group and a cyclopropane moiety linked to an amine functional group, has garnered attention due to its potential pharmacological properties and applications in drug discovery.

The structural motif of 1-(1-Naphthyl)cyclopropanamine is highly intriguing from a chemical perspective. The presence of the naphthyl ring, a polycyclic aromatic hydrocarbon, contributes to the compound's hydrophobicity and lipophilicity, which are critical factors in determining its solubility, bioavailability, and interaction with biological targets. The cyclopropane ring, on the other hand, introduces rigidity into the molecular structure, which can influence the compound's binding affinity and selectivity when interacting with biological receptors or enzymes.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing cyclopropane moieties. The strained three-membered ring of cyclopropane is known to enhance the reactivity and binding affinity of molecules, making them more effective in modulating biological pathways. This feature has led to the investigation of cyclopropanamine derivatives as potential candidates for treating various diseases, including neurological disorders and cancer.

1-(1-Naphthyl)cyclopropanamine has been studied for its potential role as an intermediate in the synthesis of more complex pharmacophores. Its unique structural features make it a valuable building block for designing molecules with tailored physicochemical properties. Researchers have utilized computational methods and experimental techniques to elucidate its interactions with biological targets, providing insights into its mechanism of action.

The naphthyl group in 1-(1-Naphthyl)cyclopropanamine contributes to its ability to engage in π-π stacking interactions with biological targets, which is a common mode of binding for many pharmacologically active compounds. This interaction can enhance the stability and affinity of the compound towards its target proteins or enzymes. Additionally, the amine functional group provides a site for further chemical modifications, allowing for the development of derivatives with enhanced pharmacological properties.

Recent studies have highlighted the potential of 1-(1-Naphthyl)cyclopropanamine as a scaffold for developing novel therapeutic agents. Its structural features have been leveraged to design molecules that exhibit inhibitory activity against specific enzymes or receptors implicated in various diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of enzymes involved in cancer cell proliferation and survival.

The synthesis of 1-(1-Naphthyl)cyclopropanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to achieve this goal, including transition metal-catalyzed reactions and asymmetric synthesis techniques. These approaches have enabled the production of enantiomerically pure forms of the compound, which are essential for evaluating its stereochemical specificity in biological assays.

The pharmacokinetic properties of 1-(1-Naphthyl)cyclopropanamine have been evaluated through in vitro and in vivo studies. These investigations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for assessing the compound's potential as a lead candidate for further development into a therapeutic drug.

One notable aspect of 1-(1-Naphthyl)cyclopropanamine is its potential as a tool compound for biochemical research. Its well-defined structure and unique physicochemical properties make it an excellent candidate for use in mechanistic studies aimed at understanding enzyme function and ligand-receptor interactions. Such studies can provide critical information for designing more effective drugs based on similar chemical scaffolds.

The future prospects for 1-(1-Naphthyl)cyclopropanamine are promising, with ongoing research efforts focused on expanding its applications in drug discovery and development. Collaborative initiatives between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new therapeutic agents that leverage the unique properties of this compound.